Cas no 477498-02-5 (5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide)

• Product Name: 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide
• CAS No: 477498-02-5
• MF: C₁₄H₁₁BrN₂OS₂
• MW: 367.283939599991
• CID: 6410862
• PubChem ID: 5188706
• Update Time: 2025-10-29

5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide
• SR-01000009246
• 5-bromo-N-[2-(2-cyanoethylsulfanyl)phenyl]thiophene-2-carboxamide
• AKOS024600262
• F0806-0863
• SR-01000009246-1
• 5-bromo-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}thiophene-2-carboxamide
• 5-bromo-N-(2-((2-cyanoethyl)thio)phenyl)thiophene-2-carboxamide
• 477498-02-5
• 2-Thiophenecarboxamide, 5-bromo-N-[2-[(2-cyanoethyl)thio]phenyl]-

• Inchi： 1S/C14H11BrN2OS2/c15-13-7-6-12(20-13)14(18)17-10-4-1-2-5-11(10)19-9-3-8-16/h1-2,4-7H,3,9H2,(H,17,18)
• InChI Key： SGEOOSBBEKLBHJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2SCCC#N)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 365.94962g/mol
• Monoisotopic Mass: 365.94962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 442.7±45.0 °C(Predicted)
• pka: 11.38±0.70(Predicted)

Additional information on 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide

Introduction to Compound with CAS No. 477498-02-5 and Product Name: 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide

The compound with the CAS number 477498-02-5 and the product name 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a cyanoethyl sulfanyl group, and a thiophene ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their diverse pharmacological properties. Among these, thiophene derivatives have been extensively studied for their role in various therapeutic applications. The compound in question, 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide, is no exception. Its molecular architecture suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The bromo substituent on the thiophene ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced bioavailability and metabolic stability. This feature is crucial in drug design, where optimizing pharmacokinetic properties can significantly improve therapeutic efficacy. Additionally, the cyanoethyl sulfanylphenyl moiety introduces a sulfanyl group adjacent to a cyanoethyl chain, which can influence both the electronic properties of the molecule and its interaction with biological systems.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel pharmaceuticals. For instance, researchers have explored their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide aligns with this trend, as its structural features are reminiscent of molecules that have shown promise in preclinical studies. The combination of a bromo group and a sulfanyl-containing aromatic ring suggests that this compound may exhibit multiple modes of action, enhancing its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyanoethyl sulfanylphenyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies have been instrumental in achieving the desired structure.

Once synthesized, the compound undergoes rigorous biological testing to evaluate its pharmacological activity. High-throughput screening (HTS) techniques are often employed to identify potential interactions with target proteins and enzymes. The presence of multiple functional groups provides numerous opportunities for such interactions, making this compound a rich scaffold for drug discovery efforts.

One of the most exciting aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. For example, altering the electronic properties of the thiophene ring or changing the length of the cyanoethyl chain could significantly impact its binding affinity and selectivity.

The thiophene-2-carboxamide moiety is particularly interesting from a structural perspective. Carboxamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity. Additionally, the thiophene ring itself contributes to the molecule's overall shape and electronic distribution, influencing how it interacts with proteins and other biomolecules.

In conclusion, the compound with CAS number 477498-02-5 and product name 5-bromo-N-{2-(2-cyanoethyl)sulfanylphenyl}thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups make it a versatile scaffold for drug discovery efforts. With ongoing research focusing on optimizing its pharmacological properties and exploring new synthetic methodologies, this compound holds great promise for future therapeutic applications.